Cas no 2137691-93-9 (1-Propanamine, 3-(2,2-difluoroethoxy)-2,2-difluoro-N-(1-methylethyl)-)

• Product Name: 1-Propanamine, 3-(2,2-difluoroethoxy)-2,2-difluoro-N-(1-methylethyl)-
• CAS No: 2137691-93-9
• MF: C₈H₁₅F₄NO
• MW: 217.204416513443
• CID: 5298200
• Update Time: 2025-10-31

1-Propanamine, 3-(2,2-difluoroethoxy)-2,2-difluoro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• [3-(2,2-difluoroethoxy)-2,2-difluoropropyl](propan-2-yl)amine
• 3-(2,2-difluoroethoxy)-2,2-difluoro-N-propan-2-ylpropan-1-amine
• 1-Propanamine, 3-(2,2-difluoroethoxy)-2,2-difluoro-N-(1-methylethyl)-

• Inchi： 1S/C8H15F4NO/c1-6(2)13-4-8(11,12)5-14-3-7(9)10/h6-7,13H,3-5H2,1-2H3
• InChI Key： IFTVCCJZQRQCPG-UHFFFAOYSA-N
• SMILES： FC(COCC(F)F)(CNC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 152
• XLogP3: 2
• Topological Polar Surface Area: 21.3

Additional information on 1-Propanamine, 3-(2,2-difluoroethoxy)-2,2-difluoro-N-(1-methylethyl)-

Chemical Profile of 1-Propanamine, 3-(2,2-difluoroethoxy)-2,2-difluoro-N-(1-methylethyl) (CAS No. 2137691-93-9)

The compound 1-Propanamine, 3-(2,2-difluoroethoxy)-2,2-difluoro-N-(1-methylethyl) (CAS No. 2137691-93-9) represents a fascinating molecule with a unique structural framework that has garnered significant interest in the field of pharmaceutical chemistry and chemical biology. This compound belongs to a class of derivatives characterized by the presence of fluoro-substituted aliphatic chains and amine functionalities, which are well-documented for their potential in modulating biological pathways and enhancing drug-like properties.

The molecular structure of this compound features a primary amine group (-NH₂) linked to a branched C₃ backbone, with fluoroalkyl ether side chains and a tertiary butyl group (-C(CH₃)₃) at the N-position. The presence of multiple fluorine atoms introduces significant electronic and steric effects, which can influence both the physicochemical properties and the biological activity of the molecule. Specifically, the 2,2-difluoroethoxy group and the 2,2-difluoropropyl moiety contribute to lipophilicity and metabolic stability, making this compound a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic profiles of fluorinated compounds like 1-Propanamine, 3-(2,2-difluoroethoxy)-2,2-difluoro-N-(1-methylethyl). Studies indicate that the fluoro-substituents can enhance binding affinity to biological targets by increasing hydrophobic interactions and reducing conformational flexibility. This has been particularly observed in kinase inhibitors and G-protein coupled receptor (GPCR) modulators, where fluorine atoms play a critical role in optimizing potency and selectivity.

In the realm of medicinal chemistry, the synthesis of this compound exemplifies the growing trend toward designing molecules with tailored electronic distributions. The use of fluoroalkyl groups not only improves pharmacokinetic properties but also allows for fine-tuning of receptor interactions. For instance, fluorine atoms can participate in halogen bonding with specific residues in protein targets, leading to enhanced binding affinities. This phenomenon has been exploited in the development of next-generation antiviral and anticancer agents.

The role of fluorine in modulating metabolic stability has also been extensively studied. In many cases, fluorine substitution can prevent rapid degradation by enzymes such as cytochrome P450 (CYP450), thereby extending the half-life of pharmaceuticals. This is particularly relevant for 1-Propanamine, 3-(2,2-difluoroethoxy)-2,2-difluoro-N-(1-methylethyl), where the tertiary butyl group at the N-position may serve as a metabolic shield for the primary amine functionality. Such structural features are often employed to improve bioavailability and therapeutic efficacy.

Current research in this area is exploring novel synthetic methodologies to access complex fluorinated amines more efficiently. Transition-metal-catalyzed cross-coupling reactions have emerged as powerful tools for introducing fluorine atoms into organic molecules with high precision. For example, palladium-catalyzed reactions have been used to construct the difluoropropyl side chains in this compound while maintaining high regioselectivity. These advances are crucial for scaling up production and reducing costs in pharmaceutical manufacturing.

Beyond its potential applications in drug discovery, 1-Propanamine, 3-(2,2-difluoroethoxy)-2,2-difluoro-N-(1-methylethyl) may also find utility in materials science and agrochemicals. Fluorinated compounds are known for their resistance to environmental degradation and their ability to interact with non-polar surfaces. This makes them valuable in coatings that require chemical inertness or in formulations designed to resist biodegradation.

The future direction of research on this compound will likely focus on understanding its interactions with biological targets at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in elucidating binding modes and identifying key residues involved in activity. Additionally, structure-activity relationship (SAR) studies will help refine the molecular framework to maximize therapeutic potential.

In conclusion,1-Propanamine, 3-()(CAS No.: 2137691-93-9) stands as a testament to the innovative design strategies employed in modern chemical biology. Its unique structural attributes—combining fluoroalkyl groups with an amine moiety—position it as a versatile building block for future therapeutics. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound will undoubtedly play a pivotal role in shaping next-generation pharmaceuticals.